2-((1-((2,3-Dihydrobenzofuran-5-yl)sulfonyl)pyrrolidin-3-yl)oxy)-5-methylpyridine

• IUPAC Name: 2-[1-(2,3-dihydro-1-benzofuran-5-ylsulfonyl)pyrrolidin-3-yl]oxy-5-methylpyridine
• InChI: InChI=1S/C18H20N2O4S/c1-13-2-5-18(19-11-13)24-15-6-8-20(12-15)25(21,22)16-3-4-17-14(10-16)7-9-23-17/h2-5,10-11,15H,6-9,12H2,1H3
• InChI Key: VDJQPWGODSNKLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)OC2CCN(C2)S(=O)(=O)C3=CC4=C(C=C3)OCC4
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

2-((1-((2,3-Dihydrobenzofuran-5-yl)sulfonyl)pyrrolidin-3-yl)oxy)-5-methylpyridine is a useful research compound. Its molecular formula is C18H20N2O4S and its molecular weight is 360.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of complex sulfonyl-containing heterocycles, like the one , is a key area of interest due to their potential application in drug development and material sciences. Studies have explored the synthesis of polycyclic dihydropyridines and their chemical properties, including oxidation and alkylation reactions, highlighting their versatility in chemical synthesis (Dubure et al., 1986).

Pharmacological Potential

Compounds with similar structures have been investigated for their pharmacological activities. For instance, the synthesis of imidazo[1,2-a]pyridines and their potential as antiulcer agents demonstrates the interest in sulfonyl-containing compounds for therapeutic applications (Starrett et al., 1989).

Material Science Applications

Sulfonyl and pyridine-containing compounds have also found applications in material science. For example, the synthesis and properties of novel soluble fluorinated polyamides containing pyridine and sulfone moieties highlight their utility in creating materials with specific desirable properties such as high transparency, low dielectric constants, and good thermal stability (Liu et al., 2013).

Catalysis

Such compounds are also explored for their catalytic activities. Research into sulfonated Schiff base copper(II) complexes as efficient and selective catalysts in alcohol oxidation showcases the potential of sulfonyl-containing compounds in facilitating chemical transformations, offering insights into their roles in catalysis (Hazra et al., 2015).